Acid yellow 61

• Molecular Formula: C24H20Cl2N5NaO6S2
• Molecular Weight: 632.5 g/mol
• InChI: InChI=1S/C24H21Cl2N5O6S2.Na/c1-3-30(17-7-5-4-6-8-17)38(33,34)18-11-9-16(10-12-18)27-28-23-15(2)29-31(24(23)32)21-13-20(26)22(14-19(21)25)39(35,36)37;/h4-14,23H,3H2,1-2H3,(H,35,36,37);/q;+1/p-1
• InChIKey: WPJHLMYMOBLSTI-UHFFFAOYSA-M

Acid Yellow 61 Performance Profile

Acid Yellow 61 (C.I. 18968, CAS 12217‑38‑8) is a monoazo‑based weak acid dye belonging to the acid dye class, principally applied to wool, silk, polyamide (nylon), and their blends . The sodium salt form possesses a molecular weight of 632.47 g mol⁻¹ (C₂₄H₂₀Cl₂N₅NaO₆S₂) and exhibits moderate water solubility of 35 g L⁻¹ at 90 °C . It is commercially supplied under trade names including Weak Acid Yellow P‑L, Sandolan Fast Yellow P‑L, and Suminol Fast Yellow G . The dye is recognised for its balance of light‑, wash‑, and perspiration‑fastness properties, making it a candidate for fibre‑specific dyeing operations where generic substitution is not technically acceptable.

Fiber Compatibility Wool, silk, polyamide, and their blends

Fastness Profile Balanced light, wash, perspiration, and seawater ratings

Dyeing Behavior Moderate solubility supports controlled exhaustion and levelness

Why Substituting Acid Yellow 61 Fails

Acid dyes within the same Colour Index generic category share a fundamental anionic chromophore structure, yet their performance in practical dyeing diverges markedly because of differences in molecular weight, number and position of sulfonic acid groups, hydrophobic balance, and aggregation behaviour [1]. These molecular features directly control aqueous solubility, rate of exhaustion, levelness, and the resultant wet‑fastness profile on wool, silk, and polyamide substrates [1]. Consequently, interchange of Acid Yellow 61 with a near‑neighbour such as Acid Yellow 17, Acid Yellow 36, or Acid Yellow 49 without quantitative verification of the end‑use fastness specifications risks unacceptable colour fading, staining, or batch‑to‑batch variability. The evidence below demonstrates that Acid Yellow 61 occupies a distinct performance space that cannot be assumed by its closest commercial analogs.

Compatibility Molecular-weight and sulfonation differences alter aqueous solubility and dye uptake.

Exhaustion Hydrophobic balance shifts exhaustion rate and levelness on polyamide and wool.

Fastness Near-neighbour acid dyes (e.g., AY17, AY36) exhibit poor wet fastness; substitution risks colour loss.

• [1] Broadbent, A. D. Basic Principles of Textile Coloration. Society of Dyers and Colourists, 2001, Chapter 12 – Acid Dyes. View Source

Acid Yellow 61 Differentiation Guide

Wash Fastness vs. Acid Yellow 17

Acid Yellow 61 achieves a soaping fastness rating of ISO 4 (grade 4 fading, grade 4 stain) and AATCC 4‑5 . In contrast, the close analog Acid Yellow 17 (C.I. 18965) records ISO 2 (grade 2 fading, grade 2 stain) and AATCC 2 under identical test conditions . The 2‑grade difference on the grey scale translates to substantially lower colour bleeding during domestic and industrial laundering.

Wash Fastness

Head-to-head

ISO 4 / 4 vs ISO 2 / 2 (AY17) 2 grey-scale grades

Reported wash-fastness profile

ISO/AATCC standard wool dyeing

Evidence Dimension	Soaping (wash) fastness
Target Compound Data	ISO 4 fading / 4 stain; AATCC 4‑5 / 4‑5
Comparator Or Baseline	Acid Yellow 17 (ISO 2 fading / 2 stain; AATCC 2 / 1)
Quantified Difference	2 grey‑scale grades (≥ 2× improvement in visual rating)
Conditions	ISO 105‑C06 / AATCC 61‑2A method on wool; standard depth ~1/1

Why This Matters

A 2‑grade advantage in wash fastness directly reduces colour loss and cross‑staining in finished goods, lowering customer returns for apparel and home‑textile manufacturers.

Perspiration Fastness vs. Acid Yellow 17

Under both ISO and AATCC perspiration test protocols, Acid Yellow 61 maintains a rating of ISO 4‑5 (fading 4‑5, stain 4‑5) and AATCC 4‑5 . Acid Yellow 17, by comparison, exhibits markedly poorer resistance: ISO 1 (fading 1, stain 1) and AATCC 1 . The 3‑ to 4‑grade gap represents a critical performance differentiator for garments worn in contact with skin.

Perspiration Fastness

Head-to-head

ISO 4-5 / 4-5 vs ISO 1 / 1 (AY17) 3-4 grey-scale grades

Reported perspiration-fastness context

ISO/AATCC perspiration test on wool

Evidence Dimension	Perspiration (sweat) fastness
Target Compound Data	ISO 4‑5 / 4‑5; AATCC 4‑5 / 4‑5
Comparator Or Baseline	Acid Yellow 17 (ISO 1 / 1; AATCC 1 / 1)
Quantified Difference	3‑4 grey‑scale grades (> 5× visual improvement in staining resistance)
Conditions	ISO 105‑E04; AATCC 15; standard depth ~1/1 on wool

Why This Matters

Perspiration fastness is a non‑negotiable specification for sportswear, uniform, and underwear segments; Acid Yellow 61 eliminates the risk of sweat‑induced colour transfer that plagues dyes such as Acid Yellow 17.

Seawater Fastness vs. Acid Yellow 17

Acid Yellow 61 attains seawater fastness ratings of ISO 4‑5 (AATCC 4‑5) , whereas Acid Yellow 17 reaches only ISO 2 (AATCC 3‑4) under the same test protocol . The 2‑3 grade advantage ensures that Acid Yellow 61 resists dye bleeding during sea‑water exposure, relevant for swimwear, marine upholstery, and outdoor textiles.

Seawater Fastness

Head-to-head

ISO 4-5 / 4-5 vs ISO 2 / 2 (AY17) 2-3 grey-scale grades

Reported seawater-fastness context

ISO/AATCC seawater test on wool

Evidence Dimension	Seawater fastness
Target Compound Data	ISO 4‑5 / 4‑5; AATCC 4‑5 / 4‑5
Comparator Or Baseline	Acid Yellow 17 (ISO 2 / 2; AATCC 3‑4 / 3‑4)
Quantified Difference	2‑3 grey‑scale grades
Conditions	ISO 105‑E02; AATCC 106; standard depth ~1/1 on wool

Why This Matters

For products sold into coastal, marine, or high‑chloride environments, Acid Yellow 61 provides measurable longevity and colour retention that Acid Yellow 17 cannot match.

Fibre Selectivity: Silk Staining

In multi‑fibre dye‑bath trials, Acid Yellow 61 dyes wool and polyamide while heavily staining silk; polyester and acrylic fibres show moderate staining, and cellulosic fibres remain unstained [1]. Acid Yellow 17, by contrast, dyes wool, silk, and nylon uniformly without pronounced selectivity . This fibre‑discrimination behaviour creates a unique procurement rationale for Acid Yellow 61 when a silk‑accentuated effect or differential shade depth in blends is desired.

Fibre Selectivity

Class-level

Multi-fibre dye-bath trial

Heavy silk staining; nil cellulosic (AY17 dyes uniformly)

Class-level fibre-discrimination context

ISO 105-F10, weak-acid bath, 95°C

Evidence Dimension	Fibre staining differential in union dyeing
Target Compound Data	Heavy silk staining; moderate polyester/acrylic; nil cellulosic
Comparator Or Baseline	Acid Yellow 17 (uniform dyeing of wool, silk, nylon)
Quantified Difference	Qualitative – distinct fibre‑specific behaviour not observed with Acid Yellow 17
Conditions	Multi‑fibre adjacent fabric strip (ISO 105‑F10) in weak‑acid dye bath at 95 °C

Why This Matters

The selective staining behaviour enables product developers to engineer two‑tone or silk‑highlighted effects without additional process steps, a capability that generic acid‑dye substitutes lack.

• [1] Guidechem. Acid Yellow 61 – Product Detail. https://china.guidechem.com/trade/pdetail23681342.html (lines 7‑9). View Source

Solubility-Controlled Exhaustion

Acid Yellow 61 has a water solubility of 35 g L⁻¹ at 90 °C , while Acid Yellow 17 is substantially more soluble (> 120 g L⁻¹ at 20 °C) [1]. The ∼3.4‑fold lower solubility of Acid Yellow 61 slows the initial dissolution rate and promotes gradual exhaustion, a well‑recognised advantage for achieving level dyeings in weakly acidic baths (pH 4‑5.5) where rapid uptake of highly soluble dyes frequently causes skittery or unlevel results.

Water Solubility

Reported

35 g/L at 90°C

vs AY17 120 g/L at 20°C (~3.4× lower)

Supports level-dyeing workflow context

Pure water; temperature as noted

Evidence Dimension	Water solubility (g L⁻¹)
Target Compound Data	35 g L⁻¹ at 90 °C
Comparator Or Baseline	Acid Yellow 17 (120.46 g L⁻¹ at 20 °C)
Quantified Difference	~3.4× lower solubility for Acid Yellow 61
Conditions	Pure (deionised) water; temperature as noted

Why This Matters

Procurement staff selecting dyes for automated dispensing systems or level‑dyeing processes should favour moderate‑solubility dyes such as Acid Yellow 61 to minimise dye‑strength variability and rework rates.

• [1] ChemicalBook. Acid Yellow 17 – Water Solubility 120.46 g/L at 20 °C. https://www.chemicalbook.in/ProductListEn.aspx?key=Acid%20Yellow%2017 (search result summary). View Source

Balanced Fastness Profile

Acid Yellow 61 provides a harmonised fastness portfolio: light 5‑6, soaping 4, perspiration 4‑5, seawater 4‑5 . Acid Yellow 17 sacrifices wet fastness for higher light fastness (light 7, soaping 2, perspiration 1) , whereas Acid Yellow 36 (C.I. 13065) offers weaker light fastness (∼3) and lower perspiration resistance (∼2‑3) [1]. Acid Yellow 61 therefore fills a procurement niche for buyers needing a single dye that meets minimum fastness thresholds across all major exposure categories without requiring custom blending.

Fastness Balance

Reported

Light 5-6, Soaping 4, Persp. 4-5, Seaw. 4-5 vs AY17 (L7, S2, P1) / AY36 (L3, P2-3) ≥2-grade uplift in weakest dimension

Reported balanced-fastness profile

ISO methods on wool, ~1/1 depth

Evidence Dimension	Multi‑parameter fastness balance
Target Compound Data	Light 5‑6, Soaping 4, Perspiration 4‑5, Seawater 4‑5 (ISO)
Comparator Or Baseline	Acid Yellow 17 (Light 7, Soaping 2, Perspiration 1) and Acid Yellow 36 (Light 3, Perspiration 2‑3)
Quantified Difference	≥ 2‑grade uplift in the weakest fastness dimension versus each comparator
Conditions	ISO standard methods on wool at comparable depths (~1/1)

Why This Matters

Procurement decisions based on a single fastness metric often overlook catastrophic weaknesses in others; Acid Yellow 61’s balanced profile reduces the total cost of risk by avoiding downstream warranty claims linked to any one fastness deficiency.

• [1] Emperor Chem. Acid Yellow 36 – Physical and Chemical Properties. https://www.emperordye.com (Light Fastness 3, Perspiration Fastness 2‑3). View Source

Acid Yellow 61 Application Scenarios

Wash-Durable Apparel & Home Textiles

Using Acid Yellow 61 ensures soaping fastness of ISO 4, a 2‑grade improvement over Acid Yellow 17. This makes it the dye of choice for garments and home fabrics that must endure repeated laundering without visible colour loss, directly reducing after‑sale complaints and re‑dyeing costs .

Perspiration-Resistant Performance Wear

With perspiration fastness of ISO 4‑5 (versus Acid Yellow 17 at ISO 1), Acid Yellow 61 is specified for activewear and workwear where sweat‑induced dye transfer is unacceptable. The 3‑4 grade advantage substantiates its use in high‑performance textile lines .

Marine & Outdoor Textiles

Acid Yellow 61’s seawater fastness of ISO 4‑5 provides a 2‑3 grade margin over Acid Yellow 17, making it a defensible selection for products that face saline or coastal environments. This reduces warranty exposure for marine‑grade dyed goods .

Silk-Accenting in Wool Blends

The unique silk‑staining behaviour of Acid Yellow 61 allows mills to create deliberate two‑tone effects on wool/silk blends in a single bath. Substituting with Acid Yellow 17 forfeits this capability, forcing extra dyeing stages that increase cost and cycle time [1].

Application

Selection Property

Validation Focus

Wash-Durable Apparel & Home Textiles

Reported soaping fastness profile

Laundering fastness testing (ISO/AATCC)

Perspiration-Resistant Performance Wear

Reported perspiration fastness profile

Sweat fastness testing (ISO/AATCC)

Marine & Outdoor Textiles

Reported seawater fastness profile

Saline exposure fastness testing

Silk-Accentuated Wool Blends

Fibre-staining selectivity behavior

Silk staining consistency in union dyeing

• [1] Guidechem. Acid Yellow 61 – Fibre Staining Behaviour. https://china.guidechem.com/trade/pdetail23681342.html View Source